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Compound of Interest

Compound Name: Sodium thiosulfate

Cat. No.: B1681904

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis and structural analysis of sodium
thiosulfate (Na2S20s), a compound of significant interest in various scientific and
pharmaceutical applications. The document details common synthetic routes, including
laboratory and industrial-scale processes, and explores the intricacies of its molecular structure
through crystallographic and spectroscopic techniques.

Synthesis of Sodium Thiosulfate

Sodium thiosulfate is primarily synthesized through the reaction of a sulfur source with a
sodium salt. The most common laboratory and industrial methods involve the use of sodium
sulfite or sodium hydroxide.

Laboratory Synthesis Methods

Two primary methods are prevalent in a laboratory setting: the reaction of sodium sulfite with
sulfur and the reaction of sodium hydroxide with sulfur.

1.1.1. Reaction of Sodium Sulfite with Sulfur

This is a widely used and reliable method for producing sodium thiosulfate pentahydrate
(Na2S203-5H20). The reaction proceeds by heating an aqueous solution of sodium sulfite with
elemental sulfur.[1]
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Chemical Equation: Na2SOs3 + S — Na2S20s3
1.1.2. Reaction of Sodium hydroxide with Sulfur

An alternative laboratory synthesis involves boiling elemental sulfur in an agueous solution of
sodium hydroxide. This reaction produces sodium thiosulfate and sodium sulfide.[2][3]

Chemical Equation: 6NaOH + 4S - 2Naz2S + Na2S20s3 + 3Hz20

Industrial Production Methods

On an industrial scale, sodium thiosulfate is often produced from waste streams of other
chemical processes or through the reaction of soda ash and sulfur dioxide.

1.2.1. From Soda Ash and Sulfur Dioxide

In this process, a solution of soda ash (sodium carbonate) is treated with sulfur dioxide to form
sodium sulfite, which then reacts with sulfur to produce sodium thiosulfate.[4][5][6]

1.2.2. From Sodium Sulfide Waste Streams

Sodium thiosulfate can be synthesized from the liquid waste generated in the manufacture of
sulfur dyes, which contains sodium sulfide.[5]

Quantitative Data for Synthesis

The following table summarizes the key quantitative parameters for the laboratory synthesis of
sodium thiosulfate pentahydrate.
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Sodium Sulfite + Sulfur

Sodium Hydroxide + Sulfur

Parameter
Method Method
Sodium Sulfite (Na2S0s3), Sodium Hydroxide (NaOH),
Reactants
Sulfur (S) Sulfur (S)
Solvent Water Water
Temperature Boiling (near 100 °C) Boiling (near 100 °C)

Reaction Time

1-1.5 hours

30 minutes

Dissolving Na2S0s, adding S,

Dissolving NaOH, adding S,

Key Steps boiling, filtration, concentration,  boiling, filtration, evaporation,
crystallization crystallization
Purification Recrystallization Fractional crystallization

Synthesis Pathway Diagram
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Caption: Laboratory synthesis pathways for sodium thiosulfate pentahydrate.

Structural Analysis of Sodium Thiosulfate

The structural properties of sodium thiosulfate have been extensively studied, primarily

through X-ray crystallography and various spectroscopic methods.
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Crystal Structure

Sodium thiosulfate typically crystallizes as a pentahydrate (Na2S203-5H20) or a dihydrate
(Naz2S203-2H20). The thiosulfate anion (S20327) has a tetrahedral geometry. In the solid state,
the sodium cations are coordinated by the thiosulfate anions and water molecules.[4] The
crystal structure is stabilized by a network of hydrogen bonds between the water molecules
and the thiosulfate anions.[4]

Bond Lengths and Angles

X-ray diffraction studies have provided precise measurements of the bond lengths and angles
within the thiosulfate anion.

Parameter Value (Dihydrate at 100K)
S-S Bond Length 2.0047(2) A and 2.0078(2) A
S-O Bond Length 1.4722(4) A to 1.4841(4) A
Average O-S-O Angle 110.30°

Average S-S-O Angle 108.63°

Data sourced from a study on sodium thiosulfate dihydrate.

Experimental Protocols for Structural Analysis

2.3.1. Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the definitive method for determining the precise three-
dimensional arrangement of atoms in a crystalline solid.

Experimental Protocol:

o Crystal Growth and Selection: High-quality single crystals of sodium thiosulfate are grown,
often by slow evaporation of an aqueous solution. A suitable crystal (ideally 0.1-0.3 mm in all
dimensions) is selected under a microscope.
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e Mounting: The selected crystal is mounted on a goniometer head, often using a
cryoprotectant oil, and cooled to a low temperature (e.g., 100 K or 200 K) to minimize
thermal vibrations.[4]

o Data Collection: The crystal is placed in an X-ray diffractometer. Monochromatic X-ray
radiation (e.g., Mo Ka or Cu Ka) is directed at the crystal.[1] The crystal is rotated, and the
diffraction pattern is recorded by a detector (e.g., a CCD or CMOS detector). A full sphere or
hemisphere of data is collected by performing a series of scans (e.g., w-scans) over a range
of 20 angles.[1][5]

» Data Reduction: The raw diffraction data is processed to correct for various factors, including
background scattering, Lorentz factor, and polarization. Absorption corrections are also
applied.

» Structure Solution and Refinement: The processed data is used to solve the crystal structure,
often using direct methods or Patterson methods. The initial structural model is then refined
using least-squares methods to obtain the final atomic coordinates, bond lengths, and bond
angles. Software such as SHELXS, SHELXL, or Olex2 are commonly used for this purpose.

[1]
2.3.2. Raman Spectroscopy

Raman spectroscopy is a non-destructive technique that provides information about the
vibrational modes of molecules, offering a fingerprint of the compound's structure.

Experimental Protocol:

o Sample Preparation: A solid sample of sodium thiosulfate can be analyzed as a crystalline
powder or a pressed pellet. AqQueous solutions can also be analyzed directly.

 Instrumentation: A Raman spectrometer equipped with a laser source (e.g., Nd:YAG laser at
1064 nm) is used.

o Data Acquisition: The laser beam is focused onto the sample. The scattered light is collected
and passed through a filter to remove the intense Rayleigh scattering. The remaining Raman
scattered light is dispersed by a grating and detected.
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¢ Spectrum Analysis: The resulting Raman spectrum shows peaks corresponding to the
different vibrational modes of the thiosulfate ion. These peaks can be assigned to specific
bond stretching and bending vibrations.

Structural Analysis Workflow

Start: Crystalline Sodium Thiosulfate

Raman Spectroscopy

Single-Crystal X-ray Diffraction v  /

Sample Preparation

Crystal Mounting & Cooling (Solid or Solution)

\ 4 \ 4
X-ray Data Collection Laser Excitation
Y Y
Data Reduction & Correction Raman Scattering Collection
Y Y
Structure Solution & Refinement Spectrum Acquisition & Analysis

Bond Lengths, Bond Angles, Vibrational Modes,
Crystal System Functional Group Identification
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Caption: Workflow for the structural analysis of sodium thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681904#synthesis-and-structural-analysis-of-
sodium-thiosulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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